Cas no 873580-31-5 (1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole)

1-(4-Methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is a sulfonamide-derived imidazoline compound with potential applications in medicinal chemistry and organic synthesis. Its structure features a methoxy-substituted dimethylbenzenesulfonyl group linked to a phenyl-substituted dihydroimidazole core, offering unique electronic and steric properties. The compound's sulfonyl moiety enhances stability and may facilitate selective binding interactions, while the imidazoline ring provides a versatile scaffold for further functionalization. This molecule is of interest for its potential as an intermediate in the development of biologically active agents, particularly in targeting enzyme inhibition or receptor modulation. Its well-defined structure allows for precise modifications, making it a valuable candidate for structure-activity relationship studies.
1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole structure
873580-31-5 structure
Product Name:1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
CAS No:873580-31-5
MF:C18H20N2O3S
MW:344.428003311157
CID:5421729
Update Time:2025-11-02

1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2,3-dimethyl-4-[(2-phenyl-4,5-dihydro-1H-imidazol-1-yl)sulfonyl]phenyl methyl ether
    • 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole
    • Inchi: 1S/C18H20N2O3S/c1-13-14(2)17(10-9-16(13)23-3)24(21,22)20-12-11-19-18(20)15-7-5-4-6-8-15/h4-10H,11-12H2,1-3H3
    • InChI Key: CCZVCRGIZMSEEN-UHFFFAOYSA-N
    • SMILES: S(=O)(=O)(C1C=CC(=C(C)C=1C)OC)N1CCN=C1C1C=CC=CC=1

1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole Pricemore >>

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Additional information on 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole

Comprehensive Overview of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-31-5)

1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-31-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, with its unique structural features, is often explored for its potential applications in medicinal chemistry and drug development. The presence of both sulfonyl and imidazole moieties makes it a versatile intermediate for synthesizing bioactive molecules.

The molecular formula of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole is C19H20N2O3S, with a molecular weight of approximately 356.44 g/mol. Its structure includes a 4-methoxy-2,3-dimethylbenzenesulfonyl group attached to a 2-phenyl-4,5-dihydro-1H-imidazole core. This combination of functional groups contributes to its unique chemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions.

Recent studies have highlighted the potential of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole in the development of novel therapeutic agents. Researchers are particularly interested in its role as a precursor for small-molecule inhibitors targeting specific enzymes or receptors. For instance, its structural similarity to known pharmacophores has prompted investigations into its efficacy in modulating inflammatory pathways or metabolic disorders.

In the context of current trends, the demand for sulfonamide-based compounds like 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole has surged due to their relevance in drug discovery. Pharmaceutical companies and academic institutions are actively exploring such molecules for their potential in addressing unmet medical needs, such as rare diseases or antibiotic resistance. This aligns with the growing interest in precision medicine and targeted therapies.

From a synthetic chemistry perspective, 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole can be prepared through multi-step organic reactions, including sulfonylation and cyclization processes. The compound's purity and yield are critical factors for its application in high-value research, making it a subject of optimization studies in process chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize and validate its structure.

The commercial availability of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-31-5) is limited to specialized chemical suppliers, often catering to research laboratories and pharmaceutical developers. Its niche application and synthetic complexity contribute to its premium pricing in the market. However, the compound's potential in driving innovation in drug development justifies the investment for many stakeholders.

Environmental and safety considerations for handling 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole are in line with standard laboratory practices. While not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Researchers are advised to consult material safety data sheets (MSDS) for detailed guidelines on storage and disposal.

Looking ahead, the future of 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole appears promising, particularly in the realm of drug discovery and chemical biology. As the scientific community continues to uncover new biological targets and mechanisms, compounds with versatile scaffolds like this one will remain invaluable tools for innovation. Its role in enabling the synthesis of next-generation therapeutics underscores its importance in modern chemistry.

For researchers and industry professionals seeking detailed information about 1-(4-methoxy-2,3-dimethylbenzenesulfonyl)-2-phenyl-4,5-dihydro-1H-imidazole (CAS No. 873580-31-5), it is essential to refer to peer-reviewed journals, patent literature, and reliable chemical databases. Staying updated with the latest advancements in imidazole derivatives and sulfonamide chemistry can provide valuable insights into its potential applications and synthetic improvements.

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